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[N-(2-Cyanobiphenyl-4-yl)methyl]n-valery-(l)-valine methyl ester [N-(2-Cyanobiphenyl-4-yl)methyl]n-valery-(l)-valine methyl ester
Brand Name: Vulcanchem
CAS No.: 137863-90-2
VCID: VC21066092
InChI: InChI=1S/C25H30N2O3/c1-5-6-11-23(28)27(24(18(2)3)25(29)30-4)17-19-12-14-20(15-13-19)22-10-8-7-9-21(22)16-26/h7-10,12-15,18,24H,5-6,11,17H2,1-4H3/t24-/m0/s1
SMILES: CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C#N)C(C(C)C)C(=O)OC
Molecular Formula: C25H30N2O3
Molecular Weight: 406.5 g/mol

[N-(2-Cyanobiphenyl-4-yl)methyl]n-valery-(l)-valine methyl ester

CAS No.: 137863-90-2

Cat. No.: VC21066092

Molecular Formula: C25H30N2O3

Molecular Weight: 406.5 g/mol

* For research use only. Not for human or veterinary use.

[N-(2-Cyanobiphenyl-4-yl)methyl]n-valery-(l)-valine methyl ester - 137863-90-2

Specification

CAS No. 137863-90-2
Molecular Formula C25H30N2O3
Molecular Weight 406.5 g/mol
IUPAC Name methyl (2S)-2-[[4-(2-cyanophenyl)phenyl]methyl-pentanoylamino]-3-methylbutanoate
Standard InChI InChI=1S/C25H30N2O3/c1-5-6-11-23(28)27(24(18(2)3)25(29)30-4)17-19-12-14-20(15-13-19)22-10-8-7-9-21(22)16-26/h7-10,12-15,18,24H,5-6,11,17H2,1-4H3/t24-/m0/s1
Standard InChI Key SUQNCOFVJNHEKQ-DEOSSOPVSA-N
Isomeric SMILES CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C#N)[C@@H](C(C)C)C(=O)OC
SMILES CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C#N)C(C(C)C)C(=O)OC
Canonical SMILES CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C#N)C(C(C)C)C(=O)OC

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